Cas no 115880-49-4 (ethyl (3R)-3-aminobutanoate)

• Product Name: ethyl (3R)-3-aminobutanoate
• CAS No: 115880-49-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD06797564
• CID: 130967
• PubChem ID: 10855488
• Update Time: 2024-02-29

ethyl (3R)-3-aminobutanoate Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,3-amino-, ethyl ester, (3R)-
• (R)-ETHYL-3-AMINOBUTYRATE
• (R)-3-Aminobutyricacidethylester
• (S)-3-AMINO-BUTYRIC ACID ETHYL ESTER
• ethyl 3-aminobutanoate
• (R)-3-Aminobutanoic acid ethyl ester
• (R)-ethyl 3-aminobutanoate
• (3R)-3-Aminobutanoic acid ethyl ester
• AKOS006277974
• EN300-862809
• H11544
• SCHEMBL7405660
• GS-5541
• (r)-ethyl3-aminobutanoate
• (R)-3-Aminobutyric acid ethyl ester
• Butanoic acid, 3-amino-, ethyl ester, (3R)-
• MFCD06797564
• 115880-49-4
• ETHYL (3R)-3-AMINOBUTANOATE
• ethyl (3R)-3-aminobutanoate

• MDL： MFCD06797564
• Inchi： 1S/C6H13NO2/c1-3-9-6(8)4-5(2)7/h5H,3-4,7H2,1-2H3/t5-/m1/s1
• InChI Key： HHIOOBJZIASBFF-RXMQYKEDSA-N
• SMILES： O(CC)C(C[C@@H](C)N)=O

Computed Properties

• Exact Mass: 131.09500
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 93.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 0.970
• Boiling Point: 169 ºC
• Flash Point: 42 ºC
• PSA: 52.32000
• LogP: 0.98710

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives